![molecular formula C16H17BrN6O3 B2409509 (E)-8-(2-(5-bromo-2-methoxybenzylidene)hydrazinyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 683790-68-3](/img/structure/B2409509.png)
(E)-8-(2-(5-bromo-2-methoxybenzylidene)hydrazinyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
(E)-8-(2-(5-bromo-2-methoxybenzylidene)hydrazinyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H17BrN6O3 and its molecular weight is 421.255. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Compounds related to (E)-8-(2-(5-bromo-2-methoxybenzylidene)hydrazinyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione have been synthesized and structurally characterized. For instance, in one study, bromophenols coupled with nucleoside base derivatives were isolated from the red alga Rhodomela confervoides. These compounds, including derivatives of 1H-purine-2,6-dione, were determined by spectroscopic and chemical methods such as HRMS and 2D NMR data (Ma et al., 2007).
Chemical Synthesis and Protective Groups
The synthesis of various derivatives of 1H-purine-2,6-diones involves the use of protective groups. One study described the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones using thietanyl as a protective group. This method provided advantages like the stability of the thietanyl protecting group during nucleophilic substitution and mild experimental conditions (Khaliullin & Shabalina, 2020).
Synthesis of Functional Derivatives
Various functional derivatives of 1H-purine-2,6-diones have been synthesized to explore their potential as biologically active substances. The study of reactions between hydrazine derivatives and carbonyl containing reagents has led to the creation of new substances, showcasing the synthetic potential and the possibility of obtaining novel biologically active substances (Korobko, 2016).
Solvent Facilitated Synthesis
The role of solvents in the synthesis of purine derivatives has been highlighted in studies. For instance, trifluoroethanol was found to facilitate selective N-7 methylation of purines, demonstrating an efficient regiospecific method applicable to diverse substrates (Lebraud et al., 2013).
properties
IUPAC Name |
8-[(2E)-2-[(5-bromo-2-methoxyphenyl)methylidene]hydrazinyl]-7-ethyl-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN6O3/c1-4-23-12-13(22(2)16(25)20-14(12)24)19-15(23)21-18-8-9-7-10(17)5-6-11(9)26-3/h5-8H,4H2,1-3H3,(H,19,21)(H,20,24,25)/b18-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONZSERNDCRMJFW-QGMBQPNBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(N=C1NN=CC3=C(C=CC(=C3)Br)OC)N(C(=O)NC2=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C2=C(N=C1N/N=C/C3=C(C=CC(=C3)Br)OC)N(C(=O)NC2=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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